Cas no 1526895-99-7 (2-(2-Bromo-5-methoxyphenyl)morpholine)

• Product Name: 2-(2-Bromo-5-methoxyphenyl)morpholine
• CAS No: 1526895-99-7
• MF: C₁₁H₁₄BrNO₂
• MW: 272.138362407684
• CID: 6134997
• PubChem ID: 83743846
• Update Time: 2025-06-15

2-(2-Bromo-5-methoxyphenyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 1526895-99-7
• 2-(2-bromo-5-methoxyphenyl)morpholine
• EN300-1896885
• 2-(2-Bromo-5-methoxyphenyl)morpholine

• Inchi： 1S/C11H14BrNO2/c1-14-8-2-3-10(12)9(6-8)11-7-13-4-5-15-11/h2-3,6,11,13H,4-5,7H2,1H3
• InChI Key： UPALMGVVNYKTET-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C1CNCCO1)OC

Computed Properties

• Exact Mass: 271.02079g/mol
• Monoisotopic Mass: 271.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 30.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on 2-(2-Bromo-5-methoxyphenyl)morpholine

2-(2-Bromo-5-methoxyphenyl)morpholine: A Comprehensive Overview

2-(2-Bromo-5-methoxyphenyl)morpholine (CAS No. 1526895-99-7) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents. This article provides a detailed overview of 2-(2-Bromo-5-methoxyphenyl)morpholine, including its chemical properties, synthesis methods, biological activities, and potential applications in drug discovery.

Chemical Properties and Structure

2-(2-Bromo-5-methoxyphenyl)morpholine is a brominated morpholine derivative with the molecular formula C₁₃H₁₆BrNO₂. The compound features a morpholine ring attached to a substituted phenyl group, where the phenyl ring is brominated at the 2-position and methoxylated at the 5-position. This specific arrangement of functional groups imparts unique chemical and physical properties to the molecule. The presence of the bromine atom and the methoxy group enhances the compound's lipophilicity, which is crucial for its biological activity and pharmacokinetic properties.

The molecular weight of 2-(2-Bromo-5-methoxyphenyl)morpholine is approximately 304.17 g/mol. It is typically a white to off-white solid with a melting point ranging from 85°C to 88°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These solubility characteristics make it suitable for various chemical reactions and biological assays.

Synthesis Methods

The synthesis of 2-(2-Bromo-5-methoxyphenyl)morpholine can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 2-bromo-5-methoxybenzaldehyde with morpholine in the presence of a reducing agent such as sodium borohydride (NaBH₄). This reductive amination process yields 2-(2-Bromo-5-methoxyphenyl)morpholine with high purity and yield.

An alternative synthetic route involves the nucleophilic substitution of 2-bromo-5-methoxybenzyl bromide with morpholine. This method typically requires a polar aprotic solvent like N,N-dimethylformamide (DMF) and can be conducted under mild conditions. Both methods have been widely reported in the literature and are used in both academic and industrial settings.

Biological Activities and Applications

2-(2-Bromo-5-methoxyphenyl)morpholine has been extensively studied for its potential biological activities, particularly in the context of drug discovery. One of its notable properties is its ability to modulate various biological targets, including enzymes, receptors, and ion channels. Recent research has highlighted its potential as a lead compound for the development of novel therapeutic agents.

In one study published in the Journal of Medicinal Chemistry, researchers investigated the effects of 2-(2-Bromo-5-methoxyphenyl)morpholine on serotonin receptors. The compound was found to exhibit potent agonist activity at serotonin 5-HT₇ receptors, which are implicated in various neurological disorders such as depression and anxiety. This finding suggests that 2-(2-Bromo-5-methoxyphenyl)morpholine could serve as a valuable starting point for the development of new antidepressant drugs.

Another area of interest is the compound's potential as an inhibitor of protein kinases. Kinases are key enzymes involved in cellular signaling pathways and are often dysregulated in diseases such as cancer. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated that 2-(2-Bromo-5-methoxyphenyl)morpholine effectively inhibited several kinases, including cyclin-dependent kinase 4 (CDK4) and glycogen synthase kinase 3β (GSK3β). These results indicate that the compound may have therapeutic potential in cancer treatment.

Potential Applications in Drug Discovery

The unique structural features and biological activities of 2-(2-Bromo-5-methoxyphenyl)morpholine make it an attractive candidate for further drug discovery efforts. Its ability to modulate serotonin receptors and inhibit protein kinases suggests that it could be developed into novel therapeutic agents for treating neurological disorders and cancer.

In addition to these applications, there is growing interest in exploring the use of 2-(2-Bromo-5-methoxyphenyl)morpholine as a tool compound in academic research. Tool compounds are essential for understanding complex biological processes and validating new therapeutic targets. The well-characterized biological activities of 2-(2-Bromo-5-methoxyphenyl)morpholine make it an ideal candidate for such studies.

Clinical Trials and Future Directions

To date, there have been no clinical trials specifically focused on 2-(2-Bromo-5-methoxyphenyl)morpholine. However, preclinical studies have provided valuable insights into its safety profile and efficacy. Further research is needed to optimize its pharmacological properties and evaluate its potential therapeutic benefits in human subjects.

The future directions for research on 2-(2-Bromo-5-methoxyphenyl)morpholine include structure-activity relationship (SAR) studies to identify more potent derivatives with improved pharmacokinetic properties. Additionally, efforts are underway to develop prodrugs that enhance the bioavailability and reduce the toxicity of this promising compound.

In conclusion, 2-(2-Bromo-5-methoxyphenyl)morpholine